Cas no 1594878-92-8 (2,4,7-Trichloro-5-methylquinazoline)

• Product Name: 2,4,7-Trichloro-5-methylquinazoline
• CAS No: 1594878-92-8
• MF: C₉H₅Cl₃N₂
• MW: 247.508398771286
• CID: 5463999
• Update Time: 2025-05-19

2,4,7-Trichloro-5-methylquinazoline Chemical and Physical Properties

Names and Identifiers

• 2,4,7-trichloro-5-methylquinazoline
• Z1742107032
• 2,4,7-Trichloro-5-methylquinazoline

• Inchi： 1S/C9H5Cl3N2/c1-4-2-5(10)3-6-7(4)8(11)14-9(12)13-6/h2-3H,1H3
• InChI Key： PRDIVPPZHRKPIZ-UHFFFAOYSA-N
• SMILES： ClC1=CC2C(=C(N=C(N=2)Cl)Cl)C(C)=C1

Computed Properties

• Exact Mass: 245.951831 g/mol
• Monoisotopic Mass: 245.951831 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 25.8
• Molecular Weight: 247.5

Additional information on 2,4,7-Trichloro-5-methylquinazoline

2,4,7-Trichloro-5-methylquinazoline: A Comprehensive Overview

2,4,7-Trichloro-5-methylquinazoline (CAS No. 1594878-92-8) is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the quinazoline family, a class of nitrogen-containing bicyclic aromatic compounds known for their versatile applications and unique chemical properties. The structure of 2,4,7-trichloro-5-methylquinazoline consists of a quinazoline ring system with chlorine atoms at positions 2, 4, and 7, and a methyl group at position 5. This specific substitution pattern imparts distinct electronic and steric properties to the molecule, making it a valuable compound for various research and industrial applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2,4,7-trichloro-5-methylquinazoline through multi-component reactions and modular approaches. These methods not only enhance the yield and purity of the compound but also facilitate its scalability for large-scale production. Researchers have explored the use of microwave-assisted synthesis and continuous flow reactors to optimize the synthesis process further. Such innovations highlight the growing interest in this compound as a key intermediate in drug discovery and material synthesis.

The pharmacological properties of 2,4,7-trichloro-5-methylquinazoline have been extensively studied in recent years. Preclinical studies have demonstrated its potential as an anti-inflammatory agent by modulating key inflammatory pathways. Additionally, this compound has shown promising results in inhibiting certain kinases associated with cancer progression. Collaborative efforts between academic institutions and pharmaceutical companies have led to the development of derivative compounds with enhanced bioavailability and selectivity.

In the realm of materials science, 2,4,7-trichloro-5-methylquinazoline has emerged as a building block for constructing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a ligand in these systems has been exploited to create porous materials with applications in gas storage and catalysis. Recent studies have also explored its role in designing stimuli-responsive materials that can adapt to environmental changes such as temperature or pH levels.

The environmental impact of 2,4,7-trichloro-5-methylquinazoline has been another area of focus for researchers. Assessments on its biodegradation pathways and toxicity profiles have been conducted to ensure its safe handling and disposal. Regulatory bodies have emphasized the importance of adhering to guidelines for chemical management to minimize ecological risks associated with its use.

Looking ahead, the versatility of 2,4,7-trichloro-5-methylquinazoline presents numerous opportunities for further exploration across diverse scientific domains. Its role as a scaffold in drug design continues to inspire innovative research directions aimed at addressing unmet medical needs. Moreover, advancements in computational chemistry are expected to provide deeper insights into its molecular interactions and potential applications.

In conclusion, 2,4,7-trichloro-5-methylquinazoline stands out as a significant compound with multifaceted applications spanning chemistry, biology, and materials science. Ongoing research driven by cutting-edge methodologies ensures that this compound remains at the forefront of scientific innovation.